Cas no 72490-70-1 (2-chloro-5-(2,5-dichlorophenyl)phenol)

• Product Name: 2-chloro-5-(2,5-dichlorophenyl)phenol
• CAS No: 72490-70-1
• MF: C₁₂H₇Cl₃O
• MW: 273.542380571365
• MDL: MFCD18315723
• CID: 1755993
• PubChem ID: 53221457
• Update Time: 2025-05-20

2-chloro-5-(2,5-dichlorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2,5-dichlorophenyl)phenol
• 72490-70-1
• MFCD18315723
• 2-Chloro-5-(2,5-dichlorophenyl)phenol, 95%
• 2',4,5'-Trichloro[1,1'-biphenyl]-3-ol
• AKOS017557840
• DTXSID30686098

• MDL： MFCD18315723
• Inchi： 1S/C12H7Cl3O/c13-8-2-4-10(14)9(6-8)7-1-3-11(15)12(16)5-7/h1-6,16H
• InChI Key： JRSLQQJAXBQRAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(=C(C=1)O)Cl)Cl

Computed Properties

• Exact Mass: 271.956248g/mol
• Monoisotopic Mass: 271.956248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-chloro-5-(2,5-dichlorophenyl)phenol

Comprehensive Overview of 2-Chloro-5-(2,5-dichlorophenyl)phenol (CAS No. 72490-70-1)

2-Chloro-5-(2,5-dichlorophenyl)phenol (CAS No. 72490-70-1) is a chlorinated phenolic compound with significant applications in industrial and research fields. Its unique molecular structure, featuring multiple chlorine substituents, makes it a subject of interest for studies on antimicrobial properties, chemical stability, and environmental persistence. This compound is often referenced in discussions about halogenated aromatics and their role in modern chemistry.

The growing demand for specialty chemicals has increased interest in compounds like 2-Chloro-5-(2,5-dichlorophenyl)phenol. Researchers are exploring its potential in material science, particularly in the development of high-performance polymers and flame retardants. Its structural similarity to other chlorophenol derivatives also makes it a valuable intermediate in organic synthesis, aligning with trends in green chemistry and sustainable manufacturing.

One of the most frequently searched questions about this compound is its solubility profile and reactivity under different conditions. Studies indicate that 2-Chloro-5-(2,5-dichlorophenyl)phenol exhibits moderate solubility in organic solvents like ethanol and acetone, but limited solubility in water. This property is critical for applications in formulation chemistry and analytical methods, where precise control over solubility is required.

Environmental scientists are increasingly examining the biodegradation pathways of chlorinated phenols, including 72490-70-1. With rising concerns about microplastic pollution and persistent organic pollutants (POPs), understanding the environmental fate of such compounds is essential. Recent studies highlight its potential photodegradation under UV light, offering insights into wastewater treatment strategies.

In the pharmaceutical sector, 2-Chloro-5-(2,5-dichlorophenyl)phenol is investigated for its bioactive potential. While not a drug itself, its derivatives are explored for antifungal and antibacterial properties. This aligns with the global focus on antimicrobial resistance (AMR) and the search for novel disinfectant agents.

From a regulatory perspective, CAS No. 72490-70-1 is often discussed in the context of chemical safety data sheets (SDS) and REACH compliance. Companies handling this compound must adhere to occupational exposure limits (OELs) and safe handling protocols, reflecting broader industry shifts toward responsible chemical management.

The compound’s role in analytical chemistry is another area of interest. It serves as a reference standard in chromatography and mass spectrometry, aiding in the detection of similar chlorinated aromatics. Laboratories worldwide rely on its well-characterized properties for method validation and quality control.

Emerging technologies like AI-driven molecular design are also leveraging data on 2-Chloro-5-(2,5-dichlorophenyl)phenol to predict the behavior of analogous compounds. This intersects with trends in computational chemistry and high-throughput screening, where accurate structure-activity relationships (SAR) are paramount.

In summary, 2-Chloro-5-(2,5-dichlorophenyl)phenol (CAS No. 72490-70-1) is a versatile compound with applications spanning industrial chemistry, environmental science, and pharmaceutical research. Its relevance to contemporary topics like sustainability, AMR, and advanced materials ensures continued scientific and commercial interest.